Cas no 2580219-05-0 (2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid
• CAS No: 2580219-05-0
• MF: C₁₃H₁₁N₃O₅
• MW: 289.243542909622
• CID: 5662554
• PubChem ID: 165890711
• Update Time: 2025-05-25

2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-6-hydroxypyrimidine-4-carboxylic acid
• 2580219-05-0
• EN300-27728861
• 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid

• Inchi： 1S/C13H11N3O5/c17-10-6-9(11(18)19)14-12(15-10)16-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H2,14,15,16,17,20)
• InChI Key： BFRMTXFJLYYSRD-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C(=O)O)=CC(N1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.06987046g/mol
• Monoisotopic Mass: 289.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid

2-{(Benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic Acid: A Comprehensive Overview

2-{(Benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid, commonly referred to by its CAS number 2580219-05-0, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure includes a pyrimidine ring, a benzyloxy carbonyl amino group, and a hydroxyl group, making it a versatile compound for various research and development purposes.

The synthesis of 2-{(Benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid involves multi-step organic reactions, often utilizing protecting group strategies to ensure the stability and specificity of the molecule during synthesis. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, enhancing yield and purity. These improvements are critical for applications in preclinical studies and early-stage drug development.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Pyrimidine derivatives have been extensively studied for their roles in inhibiting various enzymes and proteins associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have highlighted the ability of this compound to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 2-{(Benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid has also been explored for its role in chemical biology. Researchers have utilized this compound as a tool to study protein-protein interactions and enzyme kinetics, providing valuable insights into cellular mechanisms. The hydroxyl group on the pyrimidine ring contributes to its reactivity, making it a valuable substrate for further chemical modifications.

The CAS number 2580219-05-0 is a unique identifier that aids in cataloging and referencing this compound within scientific databases. This ensures that researchers worldwide can access accurate information about its properties, synthesis, and applications. The integration of such compounds into public databases has significantly enhanced collaboration and knowledge sharing in the scientific community.

Recent breakthroughs in computational chemistry have further expanded our understanding of this compound's properties. Advanced molecular modeling techniques have allowed researchers to predict its bioavailability, toxicity profile, and binding affinities with target proteins. These predictions are invaluable during the early stages of drug development, where optimizing a compound's pharmacokinetic properties is crucial.

In conclusion, 2-{(Benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylic acid, identified by CAS number 2580219-05-0, represents a significant advancement in the field of organic chemistry. Its unique structure, versatile applications, and potential therapeutic benefits make it a focal point for ongoing research. As scientific methodologies continue to evolve, this compound is expected to play an increasingly important role in drug discovery and chemical biology.